Cas no 2398-81-4 (Nicotinic acid N-oxide)

Nicotinic acid N-oxide structure

Product Name:Nicotinic acid N-oxide

CAS No:2398-81-4

MF:C₆H₅NO₃

MW:139.108801603317

MDL:MFCD00006201

CID:42890

PubChem ID:16976

Update Time:2025-04-18

Nicotinic acid N-oxide Chemical and Physical Properties

Names and Identifiers

- 3-Carboxypyridine 1-oxide
- Oxiniacic acid~Pyridine-3-carboxylic acid N-oxide
- N-oxidenicotinic acid
- Pyridine-3-carboxylic acid N-oxide
- NicotinicacidN-oxide
- Oxiniacic acid
- Nicotinic Acid-N-Oxide
- 1-oxidopyridine-3-carboxylic acid
- 3-carboxypyridine N-oxide
- Nicotinic acid oxide
- Nicotinic acid,1-oxide
- Nicotinic N-oxide
- N-oxopyridine-3-carboxylic acid
- Oxiniacic
- Pyridine-3-Carboxylic Acid 1-Oxide
- RARECHEM AL BO 0712
- Nicotinic acid N-oxide
- Nicotinic acid 1-oxide
- 3-Pyridinecarboxylic acid, 1-oxide
- N-Hydroxynicotinic acid
- 3-Pyridinecarboxylic acid oxide
- 3-carboxypyridin-1-ium-1-olate
- 1-oxidopyridin-1-ium-3-carboxylic acid
- YY03Q39E6L
- DSSTox_RID_81707
- D
- EINECS 219-265-0
- NCGC00166106-01
- AC8656
- Z104477974
- CAS-2398-81-4
- OXINIACIC ACID [INN]
- Nicotinic acid, N-oxide
- J-015305
- BCP32247
- NS00027528
- NSC-760387
- Oxiniacic acid;Nicotinic acid 1-oxide;3-Carboxypyridine 1-oxide
- SR-01000944277
- DTXSID2046543
- Acidum oxiniacicum
- Q27294770
- N0497
- EC 219-265-0
- SY112140
- DTXCID0026543
- NSC 93890
- Oxiniacic acid [INN:DCF]
- Tox21_112319_1
- Pharmakon1600-01506168
- Acide oxiniacique [INN-French]
- Nicotinic acid, 1-oxide
- AB01563244_01
- oxiniacic-acid
- MFCD00006201
- Acide oxiniacique
- NSC760387
- AKOS000120397
- AJ-333/25022123
- UNII-YY03Q39E6L
- Nicotinic acid N-oxide, 99%
- 2398-81-4
- HMS3264A16
- Tox21_112319
- SCHEMBL129209
- CHEMBL1591725
- 3-Pyridylcarboxylate N-oxide
- NSC-93890
- BDBM50427220
- CCG-214004
- EN300-20386
- SR-01000944277-1
- NSC93890
- F2191-0174
- Acido oxiniacico
- Acidum oxiniacicum [INN-Latin]
- OXINIACIC ACID [MI]
- FJCFFCXMEXZEIM-UHFFFAOYSA-N
- NCGC00166106-03
- FT-0634246
- Acido oxiniacico [INN-Spanish]
- CHEBI:134763
- BRD-K20417253-001-01-9
- STK012697
- 3-Pyridinecarboxylic acid N-oxide
- DB-046311
- 1-Oxidopyridin-1-ium-3-carboxylic Acid; 3-Carboxypyridine 1-Oxide;
- BBL012227
- pyridine, 1-oxide, 3-carboxy-
- Acidum oxiniacicum (INN-Latin)
- Acide oxiniacique (INN-French)
- 219-265-0
- Acido oxiniacico (INN-Spanish)
- 3-Pyridinecarboxylic acid 1-oxide
- MDL： MFCD00006201
- Inchi： 1S/C6H5NO3/c8-6(9)5-2-1-3-7(10)4-5/h1-4H,(H,8,9)
- InChI Key： FJCFFCXMEXZEIM-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC=C(C(=O)O)C=1
- BRN： 115860

Computed Properties

Exact Mass: 139.02700
Monoisotopic Mass: 139.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.6
Topological Polar Surface Area: 62.8

Experimental Properties

Color/Form: Beige crystalline powder
Density: 1.4429 (rough estimate)
Melting Point: 254-255 °C (dec.) (lit.)
Boiling Point: 255.04°C (rough estimate)
Flash Point: 237.4ºC
Refractive Index: 1.5423 (estimate)
Solubility: benzene: insoluble
PSA: 62.76000
LogP: 0.81330
Solubility: Not determined
Merck: 6941

Nicotinic acid N-oxide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R20/21
Safety Instruction： S22; S24/25; S36; S26
Hazardous Material Identification：
Safety Term：S22
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R20/21

Nicotinic acid N-oxide Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nicotinic acid N-oxide Pricemore >>

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Nicotinic acid N-oxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2398-81-4)Nicotinic Acid N-Oxide, ≥ 98.0%

Order Number:LE17273

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:15

Price ($):discuss personally

Email:18501500038@163.com

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